Cas no 2680689-02-3 (1-(5-acetamido-4H-1,2,4-triazol-3-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(5-acetamido-4H-1,2,4-triazol-3-yl)piperidine-4-carboxylic acid
• CAS No: 2680689-02-3
• MF: C₁₀H₁₅N₅O₃
• MW: 253.257801294327
• CID: 5646686
• PubChem ID: 165939673
• Update Time: 2025-05-24

1-(5-acetamido-4H-1,2,4-triazol-3-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680689-02-3
• EN300-28279381
• 1-(5-acetamido-4H-1,2,4-triazol-3-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C10H15N5O3/c1-6(16)11-9-12-10(14-13-9)15-4-2-7(3-5-15)8(17)18/h7H,2-5H2,1H3,(H,17,18)(H2,11,12,13,14,16)
• InChI Key： JAHIFEPGULJWCW-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2=NNC(NC(C)=O)=N2)CC1)=O

Computed Properties

• Exact Mass: 253.11748936g/mol
• Monoisotopic Mass: 253.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 111Ų

Additional information on 1-(5-acetamido-4H-1,2,4-triazol-3-yl)piperidine-4-carboxylic acid

1-(5-Acetamido-4H-1,2,4-Triazol-3-Yl)Piperidine-4-Carboxylic Acid: A Comprehensive Overview

1-(5-Acetamido-4H-1,2,4-Triazol-3-Yl)Piperidine-4-Carboxylic Acid, identified by the CAS Registry Number 2680689-02-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines a piperidine ring with a triazole moiety, making it a versatile structure for various applications. Recent studies have highlighted its potential in drug discovery and material science, underscoring the importance of understanding its properties and functionalities.

The chemical structure of this compound is characterized by a piperidine ring substituted at the 4-position with a carboxylic acid group and at the 3-position with a 5-acetamido-4H-1,2,4-triazol group. This combination of functional groups imparts unique chemical and biological properties to the molecule. The triazole ring, known for its aromaticity and stability, contributes to the compound's reactivity and selectivity in various reactions. The piperidine ring, on the other hand, provides a rigid framework that can be further modified to enhance specific properties.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic routes to optimize its production, including methods involving click chemistry and palladium-catalyzed cross-couplings. These studies have not only improved the yield but also provided insights into the stereochemical outcomes of these reactions. The compound's ability to form stable complexes with metal ions has also been investigated, revealing potential applications in catalysis and materials science.

In terms of biological activity, 1-(5-Acetamido-4H-1,2,4-Triazol-3-Yl)Piperidine-4-Carboxylic Acid has shown promise as a ligand for metalloenzymes and as a component in drug delivery systems. Its ability to bind to metal ions such as zinc and copper makes it a valuable tool in studying enzyme mechanisms and developing inhibitors for therapeutic purposes. Additionally, its role as a building block in peptide synthesis has been explored, highlighting its versatility in medicinal chemistry.

The physical properties of this compound are equally intriguing. Its melting point, solubility profile, and thermal stability have been extensively studied under different conditions. These studies have provided critical information for its storage and application in various chemical processes. Furthermore, spectroscopic analyses have revealed detailed insights into its electronic structure and intermolecular interactions, which are crucial for understanding its reactivity.

Recent advancements in computational chemistry have also played a pivotal role in elucidating the behavior of this compound at the molecular level. Quantum mechanical calculations have been employed to predict its electronic transitions and reactivity patterns under different conditions. These computational studies have complemented experimental findings, providing a comprehensive understanding of the compound's behavior in diverse environments.

In conclusion, 1-(5-Acetamido-4H-1,2,4-Triazol-3-Yl)Piperidine-4-Carboxylic Acid is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, catalysis, and materials science. As research continues to uncover new aspects of this compound's properties and applications, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovations.